Cas no 139356-51-7 (1,2-Benzisothiazol-3(2H)-one, 2-(3,4,5-trimethoxyphenyl)-)

• Product Name: 1,2-Benzisothiazol-3(2H)-one, 2-(3,4,5-trimethoxyphenyl)-
• CAS No: 139356-51-7
• MF: C₁₆H₁₅NO₄S
• MW: 317.35960316658
• CID: 1267469
• Update Time: 2024-08-04

1,2-Benzisothiazol-3(2H)-one, 2-(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazol-3(2H)-one, 2-(3,4,5-trimethoxyphenyl)-

• Inchi： 1S/C16H15NO4S/c1-19-12-8-10(9-13(20-2)15(12)21-3)17-16(18)11-6-4-5-7-14(11)22-17/h4-9H,1-3H3
• InChI Key： SNGAREZJKNXXHG-UHFFFAOYSA-N
• SMILES： S1C2=C(C=CC=C2)C(=O)N1C1=CC(OC)=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 317.07225

Experimental Properties

• Density: 1.312±0.06 g/cm3(Predicted)
• Melting Point: 120-121 °C(Solv: ethyl acetate (141-78-6); hexane (110-54-3))
• Boiling Point: 511.2±60.0 °C(Predicted)
• PSA: 48
• pka: -0.67±0.20(Predicted)